Cas no 2091605-16-0 (1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene
• CAS No: 2091605-16-0
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 5074697
• Update Time: 2023-08-25

1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene

• Inchi： 1S/C8H5BrF4O/c1-14-6-3-4(8(11,12)13)2-5(9)7(6)10/h2-3H,1H3
• InChI Key： XNXFCSFYVWBUHZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(F)(F)F)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2